molecular formula C15H18N4O3 B8701226 Acetophenone, 4-(2,4-diamino-5-pyrimidinylmethyl)-2,6-dimethoxy- CAS No. 55687-76-8

Acetophenone, 4-(2,4-diamino-5-pyrimidinylmethyl)-2,6-dimethoxy-

Cat. No.: B8701226
CAS No.: 55687-76-8
M. Wt: 302.33 g/mol
InChI Key: RYAPRJDMWXYXKI-UHFFFAOYSA-N
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Description

Acetophenone, 4-(2,4-diamino-5-pyrimidinylmethyl)-2,6-dimethoxy- is a useful research compound. Its molecular formula is C15H18N4O3 and its molecular weight is 302.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality Acetophenone, 4-(2,4-diamino-5-pyrimidinylmethyl)-2,6-dimethoxy- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Acetophenone, 4-(2,4-diamino-5-pyrimidinylmethyl)-2,6-dimethoxy- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

55687-76-8

Molecular Formula

C15H18N4O3

Molecular Weight

302.33 g/mol

IUPAC Name

1-[4-[(2,4-diaminopyrimidin-5-yl)methyl]-2,6-dimethoxyphenyl]ethanone

InChI

InChI=1S/C15H18N4O3/c1-8(20)13-11(21-2)5-9(6-12(13)22-3)4-10-7-18-15(17)19-14(10)16/h5-7H,4H2,1-3H3,(H4,16,17,18,19)

InChI Key

RYAPRJDMWXYXKI-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=C(C=C(C=C1OC)CC2=CN=C(N=C2N)N)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 7.0 g. of 4'-[(2,4-diamino-5-pyrimidinyl)-methyl]-2',6'-dimethoxy-2-(methylsulfonyl)-acetophenone in 80 ml. of 20% aqueous tetrahydrofuran is reduced with 1 g. of amalgamated aluminum at 40° over a period of 1 hour. The reaction mixture is filtered and the filtrate is concentrated to 1/3 its original volume and is adjusted to a pH of 9 with 4N sodium hydroxide solution. The precipiated product is taken up in ethyl acetate. The ethyl acetate extracts are dried over magnesium sulfate and evaporated. The residue is recrystallized from methanol and there is obtained 4'-[(2,4-diamino-5-pyrimidinyl)-methyl]-2',6'-dimethoxy-acetophenone, having a m.p. of 282°-285° (with decomposition).
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4'-[(2,4-diamino-5-pyrimidinyl)-methyl]-2',6'-dimethoxy-2-(methylsulfonyl)-acetophenone
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